Cas no 1448044-11-8 (2-{[1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]oxy}pyridine)

• Product Name: 2-{[1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]oxy}pyridine
• CAS No: 1448044-11-8
• MF: C₁₉H₁₉N₅O₂
• MW: 349.386463403702
• CID: 5402994
• Update Time: 2025-10-24

2-{[1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]oxy}pyridine Chemical and Physical Properties

Names and Identifiers

• (2-phenyltriazol-4-yl)-(4-pyridin-2-yloxypiperidin-1-yl)methanone
• 2-{[1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]oxy}pyridine

• Inchi： 1S/C19H19N5O2/c25-19(17-14-21-24(22-17)15-6-2-1-3-7-15)23-12-9-16(10-13-23)26-18-8-4-5-11-20-18/h1-8,11,14,16H,9-10,12-13H2
• InChI Key： ARZVBDOGLDGWED-UHFFFAOYSA-N
• SMILES： C(C1C=NN(C2=CC=CC=C2)N=1)(N1CCC(OC2=NC=CC=C2)CC1)=O

Additional information on 2-{[1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]oxy}pyridine

Introduction to Compound CAS No. 1448044-11-8: 2-{[1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]oxy}pyridine

The compound with CAS No. 1448044-11-8, known as 2-{[1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]oxy}pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug design and advanced materials development.

Structural Overview: The molecule consists of a pyridine ring substituted with an oxy group linked to a piperidine ring. The piperidine moiety is further functionalized with a triazole carbonyl group, which introduces additional electronic and steric complexity. The presence of the triazole ring, a heterocyclic structure known for its stability and reactivity, enhances the compound's potential for forming hydrogen bonds and participating in various chemical interactions.

Synthesis and Characterization: Recent studies have focused on the synthesis of this compound using multi-step organic reactions. Researchers have employed methodologies such as nucleophilic substitution, condensation reactions, and cyclization processes to achieve high yields and purity. Advanced characterization techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography have been utilized to confirm the compound's structure and elucidate its molecular geometry.

Applications in Medicinal Chemistry: The 2-{[1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]oxy}pyridine compound has shown promise in drug discovery programs targeting various therapeutic areas. Its ability to modulate enzyme activity and receptor binding makes it a valuable lead compound for developing novel pharmacological agents. Recent research highlights its potential as an inhibitor of kinase enzymes, which are critical targets in cancer therapy.

Biomedical Applications: In the biomedical field, this compound has been investigated for its role in imaging agents and drug delivery systems. Its unique electronic properties and ability to form stable conjugates with biomolecules make it an attractive candidate for use in diagnostic imaging technologies such as MRI contrast agents.

Environmental Considerations: As with any chemical compound, understanding its environmental impact is crucial. Studies are ongoing to assess the biodegradability and ecological effects of CAS No. 1448044-11-8. Preliminary findings suggest that it exhibits moderate biodegradation under specific environmental conditions, but further research is needed to fully understand its ecological footprint.

Future Directions: The continued exploration of CAS No. 1448044-11-8 is expected to yield new insights into its chemical properties and practical applications. Collaborative efforts between academic institutions and industry partners are likely to accelerate the development of this compound into clinically relevant therapeutics or advanced materials.